Cas no 2228542-94-5 (4,4-difluoro-2-oxopentanoic acid)

• Product Name: 4,4-difluoro-2-oxopentanoic acid
• CAS No: 2228542-94-5
• MF: C₅H₆F₂O₃
• MW: 152.096148967743
• CID: 5970094
• PubChem ID: 165861059
• Update Time: 2025-05-19

4,4-difluoro-2-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-2-oxopentanoic acid
• EN300-1943966
• 2228542-94-5

• Inchi： 1S/C5H6F2O3/c1-5(6,7)2-3(8)4(9)10/h2H2,1H3,(H,9,10)
• InChI Key： BLOOMWNWPCXYFM-UHFFFAOYSA-N
• SMILES： FC(C)(CC(C(=O)O)=O)F

Computed Properties

• Exact Mass: 152.02850037g/mol
• Monoisotopic Mass: 152.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.4Ų

Additional information on 4,4-difluoro-2-oxopentanoic acid

4,4-Difluoro-2-Oxopentanoic Acid (CAS No. 2228542-94-5): A Comprehensive Overview

4,4-Difluoro-2-Oxopentanoic Acid (commonly referred to as DFOPA) is a chemical compound with the CAS registry number 2228542-94-5. This compound belongs to the class of carboxylic acids and is characterized by its unique structure, which includes a five-carbon chain with two fluorine atoms attached to the fourth carbon and a ketone group at the second position. The compound's molecular formula is C₅H₆F₂O₃, and its molecular weight is approximately 136.10 g/mol.

The synthesis of DFOPA has been extensively studied in recent years, with researchers exploring various methods to optimize its production. One of the most promising approaches involves the fluorination of a suitable precursor, such as 4-keto-pentanoic acid, using selective fluorinating agents. This method not only enhances the yield but also ensures high purity, making it suitable for applications in pharmaceuticals and materials science.

Recent studies have highlighted the potential of DFOPA in the field of drug discovery. Its structure makes it an attractive candidate for designing bioactive molecules with specific pharmacological properties. For instance, researchers have reported that DFOPA exhibits moderate inhibitory activity against certain enzymes, suggesting its potential role in developing novel therapeutic agents for conditions such as inflammation and neurodegenerative diseases.

In addition to its pharmacological applications, DFOPA has also found use in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. This property opens up new avenues for the development of advanced materials, including sensors and catalysts.

The environmental impact of DFOPA has also been a topic of interest. Studies have shown that the compound is biodegradable under specific conditions, which is a critical factor for its sustainable use in industrial applications. However, further research is needed to fully understand its ecological footprint and ensure its safe handling.

From a structural standpoint, DFOPA's fluorinated backbone contributes significantly to its chemical reactivity and stability. The presence of two fluorine atoms at the fourth carbon enhances the molecule's electron-withdrawing effects, which can influence its interactions with other molecules. This characteristic makes DFOPA a valuable tool in organic synthesis, where precise control over molecular interactions is essential.

In conclusion, 4,4-Difluoro-2-Oxopentanoic Acid (CAS No. 2228542-94-5) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development.